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Compound of Interest

Compound Name: 3-Methylheptan-2-one

Cat. No.: B165630 Get Quote

Essential Safety and Handling Guide for 3-
Methylheptan-2-one
This guide provides crucial safety, handling, and disposal information for 3-Methylheptan-2-
one (CAS No: 2371-19-9), tailored for researchers, scientists, and professionals in drug

development. Adherence to these protocols is essential for ensuring laboratory safety and

regulatory compliance.

Physicochemical and Safety Data
Properly understanding the characteristics of 3-Methylheptan-2-one is the first step in safe

handling. The following table summarizes its key quantitative data.
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Property Value Reference(s)

Molecular Formula C₈H₁₆O [1][2]

Molar Mass 128.21 g/mol [1][2]

Density 0.811 - 0.8218 g/cm³ [1][3]

Boiling Point 155 - 167 °C [1][3]

Flash Point 44.6 °C [1][3]

Vapor Pressure 1.74 mmHg at 25°C [1][3]

Storage Temperature 2 - 8°C [1][3]

Hazard Statements H226, H315, H319, H335

Signal Word Warning

Hazard Statements:

H226: Flammable liquid and vapor.

H315: Causes skin irritation.

H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Operational and Disposal Plan
A systematic approach to handling and disposal is critical. The following sections provide step-

by-step procedural guidance.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the primary defense against exposure. 3-Methylheptan-2-
one is a volatile liquid, and its vapor can cause irritation.[1][4] It may also act as a neurotoxin.

[5]
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Eye and Face Protection: Wear tightly fitting chemical safety goggles conforming to EN 166

(EU) or NIOSH (US) standards.[6][7] A face shield should be used if there is a splash hazard.

Skin and Body Protection: A flame-retardant lab coat and impervious clothing are required to

prevent skin contact.[6][8] Use chemically resistant gloves, such as nitrile gloves, and

inspect them before each use.[8][9]

Respiratory Protection: All handling of 3-Methylheptan-2-one should be conducted in a well-

ventilated area, preferably within a certified chemical fume hood, to minimize inhalation

exposure.[8][9] If exposure limits are exceeded or irritation occurs, a full-face respirator with

appropriate cartridges should be used.[6][7]
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Fig. 1: PPE selection based on the hazards of 3-Methylheptan-2-one.
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Step-by-Step Handling Protocol
Preparation: Ensure that a chemical fume hood is operational. Clear the workspace of all

unnecessary items and potential ignition sources like open flames or hot plates.[8][9]

Confirm that an eyewash station and safety shower are accessible.[10][11]

Donning PPE: Put on all required PPE as specified above (lab coat, gloves, and safety

goggles).

Chemical Handling: Conduct all transfers and manipulations of 3-Methylheptan-2-one
inside the chemical fume hood.[9] Use non-sparking tools and ensure that all equipment is

properly grounded to prevent static discharge.[8][12]

Storage Between Uses: Keep the container tightly closed when not in use.[8] Store it in a

designated, cool, dry, and well-ventilated area away from incompatible materials such as

oxidizing agents and strong acids.[1][4][8]

Decontamination: After handling, wash hands and any exposed skin thoroughly with soap

and water.[6] Decontaminate all surfaces and equipment used.

Step-by-Step Disposal Protocol
Improper disposal can lead to environmental contamination and create fire hazards.[9]

Waste Segregation: Collect waste 3-Methylheptan-2-one in a dedicated, clearly labeled,

and sealable hazardous waste container.[9] The container must be compatible with

flammable organic liquids. Do not mix with other waste streams, especially incompatible

chemicals.[9]

Container Labeling: Label the waste container with "Hazardous Waste," "Flammable Liquid,"

and the full chemical name: "3-Methylheptan-2-one."

Temporary Storage: Store the sealed waste container in a designated satellite accumulation

area that is cool, dry, and well-ventilated, away from heat and ignition sources.

Final Disposal: Arrange for the disposal of the chemical waste through a licensed chemical

destruction facility or via controlled incineration with flue gas scrubbing.[8] Never pour 3-
Methylheptan-2-one down the drain or dispose of it with regular trash.[8][9]
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Fig. 2: Workflow for the safe handling and disposal of 3-Methylheptan-2-one.
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Emergency and First-Aid Procedures
In the event of exposure or a spill, immediate and appropriate action is critical.
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Exposure Route First-Aid Measures Reference(s)

Inhalation

Move the individual to fresh air.

If breathing is difficult,

administer oxygen. If breathing

has stopped, begin artificial

respiration and seek

immediate medical attention.

[6][8]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with plenty of

soap and water. If skin irritation

occurs, seek medical attention.

[6][13]

Eye Contact

Rinse cautiously with pure

water for at least 15 minutes,

removing contact lenses if

present and easy to do. Seek

immediate medical attention.

[6][14]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

poison control center or doctor

immediately.

[6][13]

Spill

Evacuate personnel. Remove

all ignition sources. Ventilate

the area. Use spark-proof tools

and absorbent, non-

combustible material (e.g.,

sand, vermiculite) to contain

the spill. Collect for disposal in

a sealed container.

[11][12]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.echemi.com/sds/3-hepten-2-one5-methyl-pid_Rock493.html
https://www.chemicalbook.com/msds/3-methylheptane.pdf
https://www.echemi.com/sds/3-hepten-2-one5-methyl-pid_Rock493.html
https://www.cpachem.com/msds?num=SB40610&dnl=sd_-_3-Methylheptane_%5BCAS_589-81-1%5D_%28SB40610%29_%28EU%29.pdf
https://www.echemi.com/sds/3-hepten-2-one5-methyl-pid_Rock493.html
https://www.sigmaaldrich.com/JP/en/sds/aldrich/s412430?userType=undefined
https://www.echemi.com/sds/3-hepten-2-one5-methyl-pid_Rock493.html
https://www.cpachem.com/msds?num=SB40610&dnl=sd_-_3-Methylheptane_%5BCAS_589-81-1%5D_%28SB40610%29_%28EU%29.pdf
https://www.fishersci.com/store/msds?partNumber=AC126880250&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL12006&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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